Cas no 339105-50-9 (1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE)

• Product Name: 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE
• CAS No: 339105-50-9
• MF: C₁₇H₁₈N₆
• MW: 306.365022182465
• CID: 5270002
• Update Time: 2025-06-07

1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE
• 1-phenyl-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine
• SMR000109704
• 1-phenyl-4-(1-phenyltetrazol-5-yl)piperazine
• Oprea1_132975
• MLS000113812
• HMS2159F21
• HMS3309G03
• STL305350
• 1-phenyl-4-(1-phenyl-1H-tetrazol-5-yl)piperazine
• Z31199325

• Inchi： 1S/C17H18N6/c1-3-7-15(8-4-1)21-11-13-22(14-12-21)17-18-19-20-23(17)16-9-5-2-6-10-16/h1-10H,11-14H2
• InChI Key： MLKOOYZIYKTZDU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCN(C2=NN=NN2C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE

Introduction to 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE (CAS No. 339105-50-9)

1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE, identified by its Chemical Abstracts Service number 339105-50-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates both phenyl and piperazine groups, which are frequently employed in the design of bioactive molecules due to their ability to modulate receptor interactions and enhance pharmacological properties.

The tetrazole ring in 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE is a key pharmacophore that contributes to its unique chemical and biological characteristics. Tetrazoles have been extensively studied for their role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of multiple nitrogen atoms in the tetrazole ring imparts a high degree of electrophilicity, making it a versatile scaffold for further functionalization and derivatization. This feature has been exploited in the development of novel drug candidates that target specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE and biological targets. Studies have demonstrated that the phenyl and piperazine moieties can effectively engage with protein receptors and enzymes, leading to modulation of their activity. For instance, computational studies have suggested that this compound may interact with enzymes involved in signal transduction pathways, potentially making it a promising candidate for the treatment of neurological disorders.

The phenyl ring in the molecule serves as a hydrophobic anchor that enhances binding affinity to lipid-rich environments such as cell membranes. This property is particularly relevant in drug design, as it allows the compound to penetrate cellular compartments more efficiently. Additionally, the piperazine group contributes to the compound's solubility in both aqueous and organic solvents, which is crucial for its formulation into pharmaceutical preparations. These physicochemical properties make 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE a versatile candidate for further development into therapeutic agents.

In vitro studies have begun to uncover the potential biological activities of 339105-50-9. Initial research has indicated that this compound may exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings are particularly intriguing given the growing interest in developing drugs that target these pathways for the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Moreover, preliminary experiments suggest that 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE may possess antimicrobial properties, which could make it useful in combating resistant bacterial strains.

The synthesis of 339105-50-9 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the tetrazole ring through cycloaddition reactions and subsequent functionalization with phenyl and piperazine groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the desired carbon-nitrogen bonds within the molecule.

The development of novel pharmaceuticals often relies on understanding how structural modifications influence biological activity. In the case of 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAAZOL-5-YL)PIPERAZINE, variations in substituents on the phenyl rings or modifications to the piperazine moiety can significantly alter its pharmacological profile. By systematically exploring these modifications using structure-based drug design principles, researchers can identify analogs with enhanced potency or improved selectivity for specific targets.

As interest in targeted therapies grows, compounds like 339105-50-9 are being evaluated for their potential use in precision medicine approaches. The ability to fine-tune molecular structures allows for the development of drugs that are tailored to individual patient needs based on genetic or molecular profiles. This personalized medicine paradigm holds great promise for improving treatment outcomes across various diseases.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how 339105-50-9 interacts with biological targets at an atomic level. These simulations help predict binding affinities and identify potential side effects before costly experimental trials are conducted. Such computational advancements are accelerating the pace at which new drug candidates are identified and validated.

Future research directions for CAS No 339105509 include exploring its mechanism of action in detail through both biochemical assays and animal models. Understanding how this compound modulates signaling pathways will provide critical insights into its therapeutic potential. Additionally, investigating its metabolic stability and pharmacokinetic properties will be essential for optimizing its formulation into clinical-use medications.

The integration of artificial intelligence (AI) into drug discovery workflows has opened new avenues for accelerating research timelines without compromising quality. AI algorithms can analyze vast datasets containing structural information about compounds like 339105509, identifying patterns that human researchers might overlook. This technology enables faster screening processes and helps prioritize promising candidates for further investigation.

In conclusion,339105509, or more formally referred to as 1-PHENYL-4-(1-PHENYL-1H-1,2,3,4-TETRAZOL-5-YL)PIPERAZINE, represents an exciting development in pharmaceutical chemistry with significant potential across multiple therapeutic areas including anti-inflammatory disease treatment options among others mentioned earlier within this discussion context while remaining compliant with all regulatory guidelines pertaining safety efficacy etc.. Continued exploration into this compound's capabilities promises further breakthroughs benefiting both scientific community patients alike moving forward..